Cas no 58141-94-9 (12,14-Nonacosanedione)

• Product Name: 12,14-Nonacosanedione
• CAS No: 58141-94-9
• Molecular Formula: C₂₉H₅₆O₂
• Molecular Weight: 436.75374
• CID: 342978
• PubChem ID: 568008

12,14-Nonacosanedione Properties

Names and Identifiers

• 12,14-Nonacosanedione
• nonacosane-12,14-dione
• SCHEMBL7760601
• CHEBI:176727
• 58141-94-9
• DTXSID70340844
• ODJOAWUARZQRLR-UHFFFAOYSA-N
• Nonacosan-12,14-dion

• InChIKey： ODJOAWUARZQRLR-UHFFFAOYSA-N
• Inchi： InChI=1S/C29H56O2/c1-3-5-7-9-11-13-14-15-16-18-20-22-24-26-29(31)27-28(30)25-23-21-19-17-12-10-8-6-4-2/h3-27H2,1-2H3
• SMILES： CCCCCCCCCCCC(=O)CC(=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 436.42828
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 26
• Monoisotopic Mass: 436.42803102g/mol
• Heavy Atom Count: 31
• Complexity: 388
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-diketones